(5-Bromofuran-2-yl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)methanone

• IUPAC Name: (5-bromofuran-2-yl)-[3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C16H18BrN3O3/c1-10-8-11(2)19-16(18-10)22-12-4-3-7-20(9-12)15(21)13-5-6-14(17)23-13/h5-6,8,12H,3-4,7,9H2,1-2H3
• InChI Key: RBHAGGACGZDAQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCCN(C2)C(=O)C3=CC=C(O3)Br)C
• Molecular Formula: C16H18BrN3O3
• Molecular Weight: 380.24 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a bromofuran moiety, a dimethylpyrimidin moiety, and a piperidin moiety. Pyrimidines are diazine compounds produced by substituting two nitrogen atoms at positions 1 and 3 of a six-membered ring.

Scientific Research Applications

Neurotoxicity and Behavioral Effects

• explored B4’s neurotoxic potential in rainbow trout alevins (Oncorhynchus mykiss). Researchers investigated its effects on acetylcholinesterase (AchE) activity and malondialdehyde (MDA) levels in the brain.

Crystal Structure and Stabilization

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Chiroptical Properties

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Synthesis of Spirocyclic Derivatives

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Future Directions

Given the presence of a pyrimidine moiety in this compound, it could potentially be explored for its biological activities, as pyrimidine derivatives have shown a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.